2-ethyl-6-(4-isopropylbenzyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one

• IUPAC Name: 2-ethyl-5-methyl-6-[(4-propan-2-ylphenyl)methyl]-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C18H22N4O/c1-5-16-20-18-19-12(4)15(17(23)22(18)21-16)10-13-6-8-14(9-7-13)11(2)3/h6-9,11H,5,10H2,1-4H3,(H,19,20,21)
• InChI Key: WNEKJYFKRPMXBM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=NC(=C(C(=O)N2N1)CC3=CC=C(C=C3)C(C)C)C
• Molecular Formula: C18H22N4O
• Molecular Weight: 310.4 g/mol

Description

2-ethyl-6-(4-isopropylbenzyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a heterocyclic compound with a triazole ring and a pyrimidine ring, which makes it an important molecule for drug development.

Mechanism of Action

The mechanism of action of 2-ethyl-6-(4-isopropylbenzyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one involves the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of COX-2, which is an enzyme involved in inflammation. It also inhibits the activity of various kinases, such as PI3K and Akt, which are involved in cell signaling and proliferation.
Biochemical and Physiological Effects:
2-ethyl-6-(4-isopropylbenzyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one has been found to have various biochemical and physiological effects. It exhibits anti-inflammatory effects by reducing the production of inflammatory mediators, such as prostaglandins and cytokines. It also exhibits anti-cancer effects by inducing apoptosis and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

The advantages of using 2-ethyl-6-(4-isopropylbenzyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one in lab experiments include its high potency and specificity. It also exhibits low toxicity, which makes it a suitable candidate for drug development. However, the limitations include the difficulty in synthesizing the compound and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for the research on 2-ethyl-6-(4-isopropylbenzyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one. One direction is to further explore its anti-inflammatory and anti-cancer properties and develop it as a potential drug candidate. Another direction is to investigate its potential as an antimicrobial agent. Additionally, the compound can be modified to improve its solubility and bioavailability.

Scientific Research Applications

2-ethyl-6-(4-isopropylbenzyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one has been extensively studied for its potential applications in drug discovery. It has been found to have anti-inflammatory, anti-cancer, and anti-microbial properties. It also exhibits potential as an anti-tumor agent.